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Compound of Interest

Compound Name: Uba5-IN-1

Cat. No.: B15140323 Get Quote

Essential Safety and Handling Guide for Uba5-IN-1
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Uba5-IN-1. The following procedural guidance is

intended to ensure the safe use of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
When handling Uba5-IN-1, it is imperative to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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Body Part Recommended Protection Specifications

Eyes
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Hands Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears before use and replace

regularly.

Body Laboratory Coat
Should be fully buttoned to

provide maximum coverage.

Respiratory
Use in a well-ventilated area or

under a fume hood.

Avoid inhalation of dust or

aerosols.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Uba5-IN-1 and ensuring

a safe laboratory environment.

General Handling:

Avoid contact with skin and eyes.

Do not ingest or inhale.

Use in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Stock solutions can be stored at -20°C for up to one month or at -80°C for up to six months.

[1]
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Accidental Exposure and Spill Response
In the event of accidental exposure or a spill, immediate and appropriate action must be taken.

Incident First Aid / Spill Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing and rinse skin

thoroughly with soap and water. Seek medical

attention if irritation persists.

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Spill

Wear appropriate PPE. Absorb the spill with an

inert material (e.g., vermiculite, sand, or earth)

and place it in a suitable container for disposal.

Decontaminate the area with a suitable cleaning

agent.

Disposal Plan
All waste materials contaminated with Uba5-IN-1 must be disposed of in accordance with local,

state, and federal regulations.

Waste Categorization:

Solid Waste: Contaminated lab supplies (e.g., gloves, pipette tips, vials) should be collected

in a designated, labeled hazardous waste container.
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Liquid Waste: Unused solutions containing Uba5-IN-1 should be collected in a designated,

labeled hazardous waste container. Do not pour down the drain.

Disposal Procedure:

Segregate waste into solid and liquid hazardous waste containers.

Clearly label each container with "Hazardous Waste" and the chemical name "Uba5-IN-1".

Store waste containers in a designated satellite accumulation area.

Arrange for pickup and disposal by a licensed hazardous waste management company.

Ufmylation Signaling Pathway and Uba5-IN-1
Mechanism of Action
Uba5 is the activating enzyme (E1) in the Ufmylation pathway, a post-translational modification

system. Uba5-IN-1 is a selective inhibitor of UBA5.[1] The diagram below illustrates the

Ufmylation cascade and the point of inhibition by Uba5-IN-1.
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Ufmylation Signaling Pathway and Uba5-IN-1 Inhibition
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Caption: Ufmylation pathway showing the inhibition of UBA5 by Uba5-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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